(3-chloro-4-fluorophenyl)(2,3,4-trimethoxybenzyl)amine
Overview
Description
(3-chloro-4-fluorophenyl)(2,3,4-trimethoxybenzyl)amine is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of (3-chloro-4-fluorophenyl)(2,3,4-trimethoxybenzyl)amine is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways involved in inflammation, cancer, and viral replication.
Biochemical and Physiological Effects:
Studies have shown that (3-chloro-4-fluorophenyl)(2,3,4-trimethoxybenzyl)amine can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to reduce inflammation in animal models of arthritis and colitis. In addition, it has been shown to have anti-viral effects against certain viruses, including HIV and hepatitis C.
Advantages and Limitations for Lab Experiments
One advantage of using (3-chloro-4-fluorophenyl)(2,3,4-trimethoxybenzyl)amine in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on (3-chloro-4-fluorophenyl)(2,3,4-trimethoxybenzyl)amine. One direction is to further investigate its mechanism of action to better understand how it works and how it can be optimized for therapeutic use. Another direction is to study its potential as a treatment for other diseases, such as viral infections and autoimmune disorders. Additionally, research could be done to explore the potential side effects and toxicity of this compound.
Synthesis Methods
The synthesis of (3-chloro-4-fluorophenyl)(2,3,4-trimethoxybenzyl)amine involves the reaction of 2,3,4-trimethoxybenzaldehyde with 3-chloro-4-fluoroaniline in the presence of a reducing agent. The resulting product is then treated with benzyl bromide to form the final compound.
Scientific Research Applications
(3-chloro-4-fluorophenyl)(2,3,4-trimethoxybenzyl)amine has been studied for its potential therapeutic properties in various scientific research applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties.
properties
IUPAC Name |
3-chloro-4-fluoro-N-[(2,3,4-trimethoxyphenyl)methyl]aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClFNO3/c1-20-14-7-4-10(15(21-2)16(14)22-3)9-19-11-5-6-13(18)12(17)8-11/h4-8,19H,9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMYDPYUBBFSDQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)CNC2=CC(=C(C=C2)F)Cl)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClFNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5461346 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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